Ceruletide diethylamine

• CAS RN: 71247-25-1
• Molecular Formula: C62H84N14O21S2
• Molecular Weight: 1425.5 g/mol
• IUPAC Name: (3S)-3-[[(2S)-5-amino-5-oxo-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]pentanoyl]amino]-4-[[(2S)-1-[[(2S,3R)-1-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-(4-sulfooxyphenyl)propan-2-yl]amino]-4-oxobutanoic acid;N-ethylethanamine
• InChI: InChI=1S/C58H73N13O21S2.C4H11N/c1-29(72)49(71-57(87)40(23-31-12-14-33(15-13-31)92-94(89,90)91)68-56(86)43(26-48(78)79)69-52(82)37(16-18-44(59)73)65-51(81)36-17-19-45(74)63-36)58(88)62-28-46(75)64-41(24-32-27-61-35-11-7-6-10-34(32)35)54(84)66-38(20-21-93-2)53(83)70-42(25-47(76)77)55(85)67-39(50(60)80)22-30-8-4-3-5-9-30;1-3-5-4-2/h3-15,27,29,36-43,49,61,72H,16-26,28H2,1-2H3,(H2,59,73)(H2,60,80)(H,62,88)(H,63,74)(H,64,75)(H,65,81)(H,66,84)(H,67,85)(H,68,86)(H,69,82)(H,70,83)(H,71,87)(H,76,77)(H,78,79)(H,89,90,91);5H,3-4H2,1-2H3/t29-,36+,37+,38+,39+,40+,41+,42+,43+,49+;/m1./s1
• InChI Key: FHDKSYKZXIFRKJ-CBCFNHQSSA-N
• Isomeric SMILES: CCNCC.C[C@H]([C@@H](C(=O)NCC(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N)NC(=O)[C@H](CC4=CC=C(C=C4)OS(=O)(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@@H]5CCC(=O)N5)O
• SMILES: CCNCC.CC(C(C(=O)NCC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CCSC)C(=O)NC(CC(=O)O)C(=O)NC(CC3=CC=CC=C3)C(=O)N)NC(=O)C(CC4=CC=C(C=C4)OS(=O)(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C5CCC(=O)N5)O
• synonyms: caerulein diethylamine; ceruletide diethylamine

Description

Ceruletide diethylamine is the diethylamine salt of ceruletide. It has a role as a gastrointestinal drug and a diagnostic agent. It contains a ceruletide.

Scientific Research Applications

Analgesic Properties and Pain Management

Ceruletide diethylamine, a potent cholecystokinin (CCK) agonist, has been recognized for its analgesic properties. Originally derived from the skin of a tropical frog, Ceruletide diethylamine has shown promising results in pain management. It reduces pain in microgram doses and has a clear and long-lasting analgesic effect when applied centrally. This compound's analgesic properties have been evaluated for various conditions such as cancer pain, burns, colic pains, and migraine. The research indicates that Ceruletide diethylamine, as a CCK agonist, might be an innovative intrathecal strategy for managing cancer-related pain (Keppel Hesselink, 2020).

Neuropsychiatric Applications

Ceruletide diethylamine has been linked to modulating dopaminergic activity in the brain, leading to considerations for its use in neuropsychiatric disease treatment. The substance's ability to interact with dopamine has prompted studies into its potential as a treatment for conditions where dopaminergic dysfunction is present. Additionally, its behavioral effects, such as inducing sedation and antagonizing nociception, offer avenues for further exploration in neuropsychiatric research (Kuroki, Etou, & Uchimura, 2006).

Diagnostic Applications in Medical Imaging

Ceruletide diethylamine has been used in promoting bowel opacification for computed tomography (CT) scanning. Its administration, particularly intramuscular, has shown effectiveness in opacifying the terminal ileum and right colon, providing a significant advantage in medical imaging for certain patient cases (Demas et al., 2005).

Gastrointestinal and Neurological Function

Studies have demonstrated Ceruletide diethylamine's utility in gastrointestinal functions and its potential in treating neurological conditions. For instance, its effectiveness in treating action tremors following a thalamic lesion has been documented. Moreover, the compound's impact on gastrointestinal radiology through gallbladder function assessment and its use in cholecystography underscore its multifaceted applications (Mano et al., 2004).

Applications in Treatment of Dyskinesia

Ceruletide diethylamine has been explored for its potential in treating tardive dyskinesia, a condition characterized by involuntary, repetitive body movements. The compound's ability to modulate the severity of dyskinesia offers promising insights for therapeutic interventions in this field (Nishikawa et al., 2004).